Cas no 1049832-19-0 (N-(5-methyl-1,2-oxazol-3-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
• CAS No: 1049832-19-0
• MF: C₁₄H₁₇N₃O₄S₂
• MW: 355.432480573654
• CID: 6039422
• PubChem ID: 16826447
• Update Time: 2025-06-12

N-(5-methyl-1,2-oxazol-3-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-3-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
• 2-Piperidinecarboxamide, N-(5-methyl-3-isoxazolyl)-1-(2-thienylsulfonyl)-
• AKOS024631579
• N-(5-methyl-1,2-oxazol-3-yl)-1-thiophen-2-ylsulfonylpiperidine-2-carboxamide
• 1049832-19-0
• F2254-0470
• N-(5-methylisoxazol-3-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide

• Inchi： 1S/C14H17N3O4S2/c1-10-9-12(16-21-10)15-14(18)11-5-2-3-7-17(11)23(19,20)13-6-4-8-22-13/h4,6,8-9,11H,2-3,5,7H2,1H3,(H,15,16,18)
• InChI Key： YTZZWFLBYLTJCP-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCCCC1C(NC1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 355.06604838g/mol
• Monoisotopic Mass: 355.06604838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.449±0.06 g/cm3(Predicted)
• pka: 11.76±0.20(Predicted)

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide

Introduction to N-(5-methyl-1,2-oxazol-3-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide (CAS No. 1049832-19-0)

N-(5-methyl-1,2-oxazol-3-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1049832-19-0, represents a convergence of heterocyclic chemistry and pharmacophore design, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-(5-methyl-1,2-oxazol-3-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide incorporates two distinct heterocyclic moieties: the 5-methyl-1,2-oxazole ring and the thiophene-2-sulfonyl group. These components are strategically positioned to interact with biological targets in a manner that could elicit therapeutic effects. The oxazole ring, known for its stability and ability to engage in hydrogen bonding, provides a scaffold that can be modified to enhance binding affinity and selectivity. Meanwhile, the thiophene-2-sulfonyl moiety introduces a polar, negatively charged surface that can interact with positively charged residues on protein targets, potentially modulating enzyme activity or receptor function.

In recent years, there has been a surge in interest regarding the development of novel piperidine-based compounds due to their versatility in drug design. Piperidines are frequently incorporated into drug molecules because of their ability to occupy hydrophobic pockets within biological targets while also forming favorable interactions through hydrogen bonding. The addition of the carboxamide group further enhances the compound's potential for biological activity by providing another site for interaction with biological macromolecules.

The synthesis of N-(5-methyl-1,2-oxazol-3-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the 5-methyl-1,2-oxazole ring typically begins with the condensation of methyl acetoacetate with guanidine hydrochloride under acidic conditions, followed by cyclization to form the oxazole core. Subsequent functionalization involves the introduction of the thiophene-2-sulfonyl group, which can be achieved through sulfonylation reactions or cross-coupling techniques.

The thiophene ring itself is a well-studied heterocycle with applications ranging from materials science to pharmaceuticals. Its aromaticity and ability to engage in π-stacking interactions make it an attractive component for designing molecules that can interact with biological targets in specific ways. In particular, the sulfonyl group attached to the thiophene ring introduces a strong electron-withdrawing effect, which can influence the electronic properties of the molecule and its interactions with biological targets.

Recent studies have highlighted the potential of N-(5-methyl-1,2-oxazol-3-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide as a lead compound for further drug development. Researchers have demonstrated its ability to inhibit certain enzymes by binding to their active sites and disrupting normal catalytic activity. This inhibition could have therapeutic implications in various diseases where enzyme overactivity or malfunction is implicated. Additionally, computational studies have suggested that this compound may have favorable pharmacokinetic properties, including good solubility and bioavailability, which are critical factors for successful drug candidates.

The compound's potential applications extend beyond enzyme inhibition. Its unique structural features make it amenable to further derivatization, allowing chemists to explore new analogs with enhanced potency or selectivity. For instance, modifications to the 5-methyl group on the oxazole ring or variations in the thiophene sulfonylation pattern could lead to compounds with improved pharmacological profiles.

In conclusion, N-(5-methyl-1,2-o xazol -3 -yl)-1-(thiophene - 2 - sulfonyl) piperidine - 2 - carboxamide (CAS No. 1049832 - 19 - 0) is a promising compound with significant potential in pharmaceutical research. Its unique structural composition and demonstrated biological activity make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to evolve, it is likely that this compound will play an important role in addressing unmet medical needs.